![molecular formula C17H12BrNO4 B3570804 6-bromo-N-(2-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide](/img/structure/B3570804.png)
6-bromo-N-(2-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide
Overview
Description
6-bromo-N-(2-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide is a chemical compound that belongs to the class of chromene derivatives. It has been found to possess various biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.
Mechanism of Action
The mechanism of action of 6-bromo-N-(2-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide is not fully understood. However, it has been suggested that the compound exerts its biological activities by modulating various signaling pathways. For example, it has been reported to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and cancer progression. It has also been found to activate the p53 signaling pathway, which is involved in the regulation of apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in various in vitro and in vivo models. It has been found to reduce the levels of inflammatory cytokines such as TNF-α and IL-6 in vitro and in animal models of inflammation. It also induces apoptosis and inhibits the proliferation of cancer cells in vitro and in animal models of cancer. Furthermore, it has been shown to have antimicrobial activity against various bacterial strains in vitro.
Advantages and Limitations for Lab Experiments
One of the advantages of using 6-bromo-N-(2-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide in lab experiments is its broad range of biological activities, which makes it a versatile tool for studying various biological processes. Another advantage is its relative ease of synthesis, which makes it readily available for research purposes. However, one of the limitations of using this compound is its low solubility in water, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for research on 6-bromo-N-(2-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide. One direction is to further explore its mechanism of action and identify its molecular targets. Another direction is to investigate its potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Furthermore, future research could focus on optimizing the synthesis method to improve the yield and purity of the compound.
Scientific Research Applications
6-bromo-N-(2-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide has been extensively studied for its biological activities. It has been found to possess anti-inflammatory activity by inhibiting the production of inflammatory cytokines such as TNF-α and IL-6. It also exhibits anticancer activity by inducing apoptosis and inhibiting the proliferation of cancer cells. Furthermore, it has been reported to have antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.
properties
IUPAC Name |
6-bromo-N-(2-methoxyphenyl)-2-oxochromene-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12BrNO4/c1-22-15-5-3-2-4-13(15)19-16(20)12-9-10-8-11(18)6-7-14(10)23-17(12)21/h2-9H,1H3,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNSSFIFYXRLCEA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)C2=CC3=C(C=CC(=C3)Br)OC2=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12BrNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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